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Compound of Interest

Compound Name: 3-(Benzylamino)propanenitrile

Cat. No.: B032681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 3-
(Benzylamino)propanenitrile (CAS No. 706-03-6), a versatile intermediate compound. The
document outlines its key physical properties and provides standardized experimental
protocols for their determination, ensuring data accuracy and reproducibility in a research and
development setting.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification, purification, and
handling of chemical substances. The data for 3-(Benzylamino)propanenitrile are
summarized below.

Property Value Conditions
Melting Point 70 °C Not specified
Boiling Point 301.4°C at 760 mmHg[1]
Boiling Point (estimate) 276.13 °C Rough estimate[2]

Note: Discrepancies in boiling point values can arise from different experimental conditions or
the use of estimation methods.
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Experimental Protocols for Determination of Melting
and Boiling Points

Accurate determination of melting and boiling points is fundamental for characterizing a
chemical compound. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid crystalline substance.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar digital device)

Capillary tubes (sealed at one end)

Sample of 3-(Benzylamino)propanenitrile, finely powdered

Spatula or packing tool

Thermometer (calibrated)
Procedure:

o Sample Preparation: A small amount of the crystalline 3-(Benzylamino)propanenitrile is
finely ground to a powder.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
A sample height of 2-4 mm is optimal.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned to ensure the bulb is level with the sample.

e Heating and Observation:
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o The apparatus is heated at a rapid rate initially until the temperature is approximately 15-
20 °C below the expected melting point.

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium
between the sample, heating block, and thermometer.

e Melting Point Range: The temperature at which the first drop of liquid appears is recorded as
the beginning of the melting range. The temperature at which the entire sample has
completely melted is recorded as the end of the melting range. A pure substance will typically
have a sharp melting range of 1-2 °C.

Boiling Point Determination (Distillation Method)

The distillation method is a standard procedure for determining the boiling point of a liquid at
atmospheric pressure.

Apparatus:

« Distillation flask

» Condenser

e Receiving flask

e Heating mantle or oil bath

o Thermometer (calibrated) with adapter
 Boiling chips

e Clamps and stands

Procedure:

o Apparatus Assembly: A distillation apparatus is assembled. The distillation flask is filled to
approximately one-third of its volume with 3-(Benzylamino)propanenitrile, and a few
boiling chips are added to ensure smooth boiling.
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o Thermometer Placement: The thermometer is placed in the neck of the distillation flask using
an adapter. The top of the thermometer bulb should be level with the bottom of the side arm
leading to the condenser. This ensures that the measured temperature is that of the vapor in
equilibrium with the boiling liquid.

o Heating: The flask is gently heated. As the liquid boils, the vapor will rise and surround the
thermometer bulb.

e Boiling Point Reading: The temperature is recorded when it becomes constant. This constant
temperature, at which the liquid and vapor are in equilibrium, is the boiling point. It is
important to record the atmospheric pressure at the time of the measurement, as the boiling
point is pressure-dependent. The observed boiling point can be corrected to standard
pressure (760 mmHg) if necessary.

Experimental Workflow Visualization

The logical flow of determining the key physical properties of a chemical compound like 3-
(Benzylamino)propanenitrile can be visualized as follows:

Physicochemical Characterization

- I Boiling Point Determination - .
Compound Synthesis & Purification Data Analysis & Reporting
H Technical Report Generation

r
Synthesis of 3-(Benzylamino)propanenitrile Purification (e.g., Recrystallization, Distillation) | Data Analysis and Comparison
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Click to download full resolution via product page

Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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